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Compound of Interest

Compound Name:
(S)-(-)-1,1,2-Triphenylethane-1,2-

diol

Cat. No.: B104574 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of (S)-(-)-1,1,2-
Triphenylethane-1,2-diol (CAS: 108998-83-0).

Frequently Asked Questions (FAQs)
Q1: What are the basic physical and chemical properties of (S)-(-)-1,1,2-Triphenylethane-1,2-
diol?

A1: (S)-(-)-1,1,2-Triphenylethane-1,2-diol is a chiral organic compound widely used as an

intermediate in the pharmaceutical and fine chemical industries.[1][2] Its key properties are

summarized in the table below.

Q2: What are the recommended long-term storage conditions for solid (S)-(-)-1,1,2-
Triphenylethane-1,2-diol?

A2: For long-term storage, the solid compound should be kept in a tightly sealed container in a

dry place at room temperature.[1][2]

Q3: Are there any known incompatibilities for this compound?

A3: Yes, (S)-(-)-1,1,2-Triphenylethane-1,2-diol should be stored away from strong oxidizing

agents.[1]
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Q4: How should I handle this compound in the laboratory?

A4: Standard laboratory practices should be followed. Use in a well-ventilated area and avoid

all personal contact, including inhalation.[3] Wear appropriate personal protective equipment

(PPE), including gloves and safety glasses. Wash hands thoroughly after handling.[3]

Q5: In what solvents is (S)-(-)-1,1,2-Triphenylethane-1,2-diol soluble?

A5: The compound is soluble in organic solvents such as ethanol and acetone.[4] For

experimental use, always prepare solutions fresh. If stock solutions need to be stored, it is

advisable to store them at low temperatures (e.g., -20°C or -80°C) for short periods, although

the stability in specific solvents should be experimentally verified.[5]

Data Presentation
Table 1: Physical and Chemical Properties of (S)-(-)-1,1,2-Triphenylethane-1,2-diol

Property Value Reference

CAS Number 108998-83-0 [2]

Molecular Formula C₂₀H₁₈O₂ [1]

Molecular Weight 290.36 g/mol [1]

Appearance Pale brown powder [1]

Melting Point 125-127 °C [1]

Optical Rotation [α]²⁰/D = -214° (c=1 in Ethanol) [1]

Table 2: Summary of Storage Conditions and Stability
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Condition Recommendation Rationale

Solid Compound (Long-term)

Store at room temperature in a

tightly sealed, dry container.[1]

[2]

Protects from moisture and

atmospheric contaminants.

Solutions (Short-term)

Prepare fresh before use. If

temporary storage is needed,

store at -20°C or -80°C in an

airtight container.[5]

Minimizes solvent evaporation

and potential degradation in

solution.

Exposure to Light
Store in a dark place or use

amber vials.

Many polyphenolic compounds

are sensitive to light, which can

cause degradation.[6]

Exposure to Air/Oxygen

Store under an inert

atmosphere (e.g., nitrogen or

argon) if possible.

As a diol, it can be susceptible

to oxidation.[7][8]

pH in Solution

Maintain a neutral or slightly

acidic pH. Avoid high pH

(alkaline) conditions.

Polyphenolic compounds can

be unstable and undergo

degradation at high pH.[9][10]

Incompatible Materials
Keep away from strong

oxidizing agents.[1]

Vicinal diols can be cleaved by

strong oxidizers.[8]

Troubleshooting Guides
Issue 1: The compound appears discolored or has a lower melting point than expected.

Question: My solid (S)-(-)-1,1,2-Triphenylethane-1,2-diol, which should be a pale brown

powder, has darkened. Its melting point is also broad and lower than the specified 125-127

°C. What could be the cause?

Answer: This suggests potential degradation of the compound. The presence of impurities

from degradation can lower and broaden the melting point. The discoloration may be due to

oxidation. Polyphenolic compounds are known to degrade when exposed to oxygen, high

temperatures, or sunlight.[6][7]
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Troubleshooting Steps:

Verify Storage: Confirm that the compound was stored in a tightly sealed container,

away from light and strong oxidizing agents.

Analytical Check: Run an analytical test such as HPLC or NMR to check the purity of

the compound against a reference standard.

Purification: If degradation is confirmed, consider recrystallization to purify the material

before use.

Issue 2: Inconsistent results in solution-based assays.

Question: I am observing poor reproducibility in my experiments using a solution of (S)-
(-)-1,1,2-Triphenylethane-1,2-diol. Why might this be happening?

Answer: Inconsistent results often point to the instability of the compound in your

experimental medium. As a vicinal diol, it may be susceptible to degradation, especially

under certain conditions.[8]

Troubleshooting Steps:

Solution Age: Always use freshly prepared solutions for the best results. Avoid using

solutions that have been stored for extended periods.

Solvent and pH: The stability of polyphenolic compounds can be highly dependent on

the pH of the medium; they are often unstable at high pH.[9][10] Ensure your solvent

and buffer system are compatible and within a stable pH range (typically neutral to

slightly acidic).

Temperature: Keep solutions on ice during experiments if heat sensitivity is a concern.

Headspace: Minimize the headspace in your storage vials to reduce contact with

oxygen. Purging the vial with an inert gas like argon or nitrogen before sealing can also

help.

Issue 3: The compound is not dissolving as expected.
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Question: I am having trouble dissolving (S)-(-)-1,1,2-Triphenylethane-1,2-diol in my

chosen solvent. What should I do?

Answer: Solubility issues can arise from using an inappropriate solvent or from changes in

the compound itself.

Troubleshooting Steps:

Solvent Choice: The compound is reported to be soluble in ethanol and acetone.[4] If

you are using a less polar solvent, solubility will be limited. Consider using a co-solvent

system if your experiment allows.

Check Purity: Impurities or degradation products may be less soluble. Verify the purity

of your compound.

Gentle Warming/Sonication: Applying gentle heat or using an ultrasonic bath can aid

dissolution. However, be cautious with heating, as it can accelerate degradation.[7]

Experimental Protocols
Protocol: Stability Assessment of (S)-(-)-1,1,2-Triphenylethane-1,2-diol by HPLC

This protocol provides a general framework for assessing the stability of the compound under

various conditions.

Objective: To determine the degradation of (S)-(-)-1,1,2-Triphenylethane-1,2-diol over time

when exposed to specific stress conditions (e.g., temperature, pH, light).

Materials:

(S)-(-)-1,1,2-Triphenylethane-1,2-diol

HPLC-grade acetonitrile and water

Buffers of various pH values (e.g., pH 4, 7, 9)

HPLC system with a UV detector
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C18 HPLC column (e.g., 4.6 x 250 mm, 5 µm)

Temperature-controlled incubator and photostability chamber

Methodology:

1. Preparation of Stock Solution: Accurately weigh and dissolve the compound in a suitable

solvent (e.g., acetonitrile) to prepare a stock solution of known concentration (e.g., 1

mg/mL).

2. Preparation of Test Samples:

Temperature Stress: Dilute the stock solution with pre-equilibrated buffers (pH 4, 7, 9) to

a final concentration (e.g., 50 µg/mL). Store aliquots in sealed vials at different

temperatures (e.g., 4°C, 25°C, 40°C).

Photostability: Expose an aliquot of the solution (in a quartz or clear glass vial) to light in

a photostability chamber. Keep a control sample wrapped in aluminum foil to protect it

from light.

3. HPLC Analysis:

Mobile Phase: A gradient of water and acetonitrile is typically effective. For example,

start with 50:50 water:acetonitrile and gradually increase to 100% acetonitrile over 20

minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: Monitor at a wavelength where the compound has maximum

absorbance (determine by UV scan if necessary, likely around 220-260 nm due to the

phenyl groups).

Injection Volume: 10 µL.

4. Time Points: Analyze the samples at initial time (T=0) and at subsequent time points (e.g.,

2, 4, 8, 24, 48 hours).

5. Data Analysis:
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Calculate the percentage of the compound remaining at each time point by comparing

the peak area to the T=0 sample.

Monitor for the appearance of new peaks, which would indicate degradation products.

Plot the percentage of the remaining compound versus time to determine the

degradation kinetics.

Visualizations
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Start:
Inconsistent Experimental Results

or Compound Degradation Suspected

1. Check Solid Compound:
- Appearance (color)

- Melting Point

Solid Appears Normal

Yes

Discoloration / Incorrect MP

No

3. Review Solution Prep & Storage:
- Freshly prepared?
- Correct solvent?

- Storage conditions (temp, light)?

2. Confirm Purity:
- Run HPLC or NMR

- Compare to Reference

Action:
Purify Compound

(e.g., Recrystallization)

Problem Resolved

Preparation is Correct

Yes

Improper Preparation

No

4. Evaluate Experimental Conditions:
- pH of medium?

- Presence of oxidizers?
- High temperature?

Action:
- Use Fresh Solutions

- Store Properly (Dark, Cold)
- Use Inert Atmosphere

Harsh Conditions Identified

Action:
- Adjust pH to Neutral/Acidic
- Remove Oxidizing Agents
- Run at Lower Temperature

Click to download full resolution via product page

Caption: Troubleshooting workflow for compound instability issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b104574?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(S)-(-)-1,1,2-Triphenylethane-1,2-diol
(Vicinal Diol)

Oxidative Cleavage
of C-C Bond

Stress Factors:
- Strong Oxidizing Agents

- High Temperature
- UV Light
- High pH

Accelerates

Degradation Products
(e.g., Aldehydes, Ketones,

or Carboxylic Acids)

Click to download full resolution via product page

Caption: Potential oxidative degradation pathway for a vicinal diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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